Cas no 1111103-75-3 (5-(3-methyl-2-thienyl)-2(1h)-pyrimidinone)

• Product Name: 5-(3-methyl-2-thienyl)-2(1h)-pyrimidinone
• CAS No: 1111103-75-3
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD11876777
• CID: 1195725
• PubChem ID: 53222313
• Update Time: 2025-06-08

5-(3-methyl-2-thienyl)-2(1h)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-2-thienyl)-2(1h)-pyrimidinone
• 2-Hydroxy-5-(3-methylthiophenyl)pyrimidine, 95%
• 5-(3-methylsulfanylphenyl)-1H-pyrimidin-2-one
• 1111103-75-3
• 5-[3-(Methylthio)phenyl]-2(1H)-pyrimidinone
• MFCD11876777
• 2-HYDROXY-5-(3-METHYLTHIOPHENYL)PYRIMIDINE
• 5-(3-(Methylthio)phenyl)pyrimidin-2-ol
• DTXSID001260132

• MDL： MFCD11876777
• Inchi： 1S/C11H10N2OS/c1-15-10-4-2-3-8(5-10)9-6-12-11(14)13-7-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： WHNRYTSGPNDIRZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-(3-methyl-2-thienyl)-2(1h)-pyrimidinone

Introduction to 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone (CAS No. 1111103-75-3)

5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone, identified by its Chemical Abstracts Service (CAS) number 1111103-75-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidinone class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a thiophene ring in its structure enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone consists of a pyrimidinone core fused with a substituted thiophene ring. The 3-methyl-2-thienyl substituent introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This structural feature has been extensively studied in recent years, particularly in the context of developing novel antimicrobial and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone with high precision. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, preliminary computational analyses indicate that it could interfere with the function of kinases and other signaling molecules, which are critical in cancer progression and inflammation.

In vitro studies have begun to explore the potential of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone as an anti-inflammatory agent. The thiophene ring is known to possess antioxidant properties, which could help mitigate oxidative stress—a key factor in many inflammatory diseases. Additionally, the pyrimidinone moiety has been shown to modulate immune responses, making this compound a candidate for therapeutic intervention in autoimmune disorders.

One of the most exciting aspects of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone is its potential in oncology research. The structural framework of this compound allows for selective binding to specific cancer-related targets, such as mutated proteins found in various solid tumors. Preliminary experiments have demonstrated promising results in reducing cell proliferation and inducing apoptosis in cancerous cell lines. These findings align with the growing interest in small molecule inhibitors that can selectively target tumor cells while minimizing side effects on healthy tissues.

The synthesis of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone has also been optimized to enhance yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the production process. These advancements not only improve accessibility but also facilitate large-scale manufacturing for preclinical and clinical trials.

As research progresses, the pharmacokinetic properties of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone are being thoroughly evaluated to ensure its suitability for therapeutic use. Studies are focusing on its solubility, bioavailability, metabolic stability, and potential interactions with other drugs. These parameters are crucial for determining its efficacy and safety profile before it can be translated into clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the exploration of 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone's potential applications. AI-driven platforms can predict how modifications to its structure might enhance its biological activity or reduce toxicity. This high-throughput screening approach has identified several derivatives with improved pharmacological properties, further validating the importance of this scaffold in medicinal chemistry.

In conclusion, 5-(3-methyl-2-thienyl)-2(1H)-pyrimidinone (CAS No. 1111103-75-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as an anti-inflammatory, antimicrobial, and anticancer agent makes it a valuable compound for further investigation. With ongoing studies focusing on its synthesis, pharmacokinetics, and clinical applications, this molecule is poised to contribute substantially to future therapeutic developments.